rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride
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{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl 3-methyl-2-piperidone", "Ethyl magnesium bromide", "Hydrogen chloride gas", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Preparation of ethyl 3-methyl-2-piperidone by reacting ethyl magnesium bromide with 3-methyl-2-piperidone in diethyl ether solvent.", "Step 2: Reduction of ethyl 3-methyl-2-piperidone with sodium borohydride in methanol to obtain rac-(3R,4S)-4-ethoxy-3-methylpiperidine.", "Step 3: Quaternization of rac-(3R,4S)-4-ethoxy-3-methylpiperidine with hydrogen chloride gas in diethyl ether solvent to form rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with diethyl ether.", "Step 5: Drying of the organic layer with anhydrous sodium sulfate and evaporation of the solvent to obtain the final product." ] } | |
CAS RN |
2031242-86-9 |
Product Name |
rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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